Cas no 119807-84-0 ((R)-3-Benzyl-4-methoxy-4-oxobutanoic acid)

• Product Name: (R)-3-Benzyl-4-methoxy-4-oxobutanoic acid
• CAS No: 119807-84-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00211258
• CID: 91493
• PubChem ID: 2734510
• Update Time: 2025-06-28

(R)-3-Benzyl-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Benzyl-4-methoxy-4-oxobutanoic acid
• (R)-(+)-3-Methoxycarbonyl-4-phenylbutyric acid
• (R)-(+)-2-Benzylsuccinic acid 1-methyl ester
• (R)-2-Benzylsuccinic acid-1-methyl ester
• (R)-3-METHOXYCARBONYL-4-PHENYLBUTYRIC ACID
• (R)-2-Benzylsuccinic acid-1-methyl ester, 98% ee
• (R)-(+)-2-Benzylsuccinic acid 1-methyl ester, ee +%
• (R)-(+)-2-BENZYLSUCCINIC ACID 1-METHYL ESTER , EE 98%
• (R)-2-Benzylsuccinic acid-1-methyl ester, 95%, ee:98%
• (R)-2-BENZYLSUCCINIC ACID-1-METHYL ESTER 95% (98% E.E.)
• (R)-(+)-2-Benzylsuccinic acid 1-methyl ester, 96%, ee 98+%
• (R)-(+)-2-Benzylsuccinic acid 1-methyl ester, 98+%, ee 98+%
• 119807-84-0
• MFCD00211258
• SCHEMBL2398335
• (3R)-3-Benzyl-4-methoxy-4-oxo-butanoate
• ?R)-(+)-2-BENZYLSUCCINIC ACID 1-METHYL ESTER
• A804361
• BUNMUVFKMIOEQU-SNVBAGLBSA-N
• (3R)-3-benzyl-4-methoxy-4-oxobutanoic acid
• AKOS016010088
• CS-0150936
• (3R)-3-(cyclohexylmethyl)-4-methoxy-4-oxo-butanoate
• AS-39026
• Butanedioic acid, 2-(phenylmethyl)-, 1-methyl ester, (2R)-

• MDL： MFCD00211258
• Inchi： 1S/C12H14O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： BUNMUVFKMIOEQU-SNVBAGLBSA-N
• SMILES： O(C)C([C@@H](CC(=O)O)CC1C=CC=CC=1)=O
• BRN： 8057113

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 1.1995 (rough estimate)
• Boiling Point: 323.41°C (rough estimate)
• Flash Point: 138.768°C
• Refractive Index: 1.5155
• PSA: 63.60000
• LogP: 1.49300
• Solubility: Insoluble in water

(R)-3-Benzyl-4-methoxy-4-oxobutanoic acid Security Information

• Safety Instruction： S24/25
• Packing Group：III
• Safety Term：S24/25
• Packing Group：III
• PackingGroup：III
• Storage Condition：Cold storage (+4 ° C)

Additional information on (R)-3-Benzyl-4-methoxy-4-oxobutanoic acid

(R)-3-Benzyl-4-methoxy-4-Oxobutanoic Acid: A Comprehensive Overview

(R)-3-Benzyl-4-methoxy-4-Oxobutanoic Acid, identified by the CAS number 119807-84-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule's structure, comprising a benzyl group attached to a butanoic acid backbone with a methoxy substituent, makes it a versatile compound for various chemical transformations.

The synthesis of (R)-3-Benzyl-4-methoxy-4-Oxobutanoic Acid has been explored through several methodologies, with recent advancements focusing on stereo-selective approaches to ensure the desired enantiomeric form. Researchers have employed asymmetric catalysis and enzymatic methods to achieve high enantioselectivity, which is crucial for its application in chiral drug discovery. The compound's chirality plays a pivotal role in its biological activity, as demonstrated by recent studies where the (R) configuration exhibited superior pharmacokinetic properties compared to its (S) counterpart.

Recent studies have highlighted the potential of (R)-3-Benzyl-4-methoxy-4-Oxobutanoic Acid as a precursor in the synthesis of bioactive molecules. For instance, it has been used in the construction of complex natural product analogs, such as alkaloids and terpenoids, which are known for their therapeutic potential. The compound's ability to undergo various functional group transformations, including esterification and amide formation, makes it an invaluable intermediate in organic synthesis.

In terms of biological activity, (R)-3-Benzyl-4-methoxy-4-Oxobutanoic Acid has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. A study published in 2023 demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation. Additionally, the compound's methoxy group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The application of (R)-3-Benzyl-4-methoxy-4-Oxobutanoic Acid extends beyond drug discovery. It has been utilized in the development of chiral catalysts for asymmetric synthesis, showcasing its role as both a substrate and a reagent. Recent advancements in catalytic asymmetric induction have leveraged this compound's structure to achieve high yields and selectivities in challenging transformations.

In conclusion, (R)-3-Benzyl-4-methoxy-4-Oxobutanoic Acid (CAS No. 119807-84-0) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, coupled with recent research advancements, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.